Cas no 54187-96-1 (1-(Chloromethyl)-1H-benzotriazole)
1-(Chloromethyl)-1H-benzotriazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to a benzotriazole core. This structural combination makes it a valuable intermediate in organic synthesis, particularly for the preparation of functionalized benzotriazole derivatives. The chloromethyl group enables efficient nucleophilic substitution reactions, facilitating the introduction of benzotriazole moieties into more complex molecular frameworks. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in pharmaceutical, agrochemical, and materials science applications. The compound’s well-defined reactivity profile and high purity make it a reliable choice for researchers seeking to modify or derivatize benzotriazole-based systems.
54187-96-1 structure
Product Name:1-(Chloromethyl)-1H-benzotriazole
CAS No:54187-96-1
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD00216649
CID:940006
PubChem ID:3328222
Update Time:2025-10-16
1-(Chloromethyl)-1H-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(Chloromethyl)-1H-benzotriazole
- 1-(chloromethyl)benzotriazole
- 1-(benzotriazol-1-yl)-1-chloromethane
- 1-(chloromethyl)-1H-benzo[d][1,2,3]triazole
- 1-chloromethylbenzotriazole
- benzotriazol-1-ylmethyl chloride
- chloro-methylbenzotriazole
- N1-chloromethylbenzotriazole
- 1-(chloromethyl)-1H-1,2,3-benzotriazole
- 1-chloromethyl-1H-benzotriazole
- 1H-Benzotriazole, 1-(chloromethyl)-
- PubChem21116
- 1-Chloromethyl benzotriazole
- VSEROABGEVRIRY-UHFFFAOYSA-
- VSEROABGEVRIRY-UHFFFAOYSA-N
- 1-(chlormethyl)-1h-benzotriazole
-
- MDL： MFCD00216649
- Inchi： 1S/C7H6ClN3/c8-5-11-7-4-2-1-3-6(7)9-10-11/h1-4H,5H2
- InChI Key： VSEROABGEVRIRY-UHFFFAOYSA-N
- SMILES： ClCN1C2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 167.02500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 30.7
Experimental Properties
- Color/Form: Not determined
- Melting Point: 136.0 to 139.0 deg-C
- PSA: 30.71000
- LogP: 1.62760
- Solubility: Not determined
1-(Chloromethyl)-1H-benzotriazole Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H290-H314
- Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S27; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：II
1-(Chloromethyl)-1H-benzotriazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(Chloromethyl)-1H-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094792-5g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | 95% | 5g |
$175.96 | 2023-09-01 | |
| Alichem | A019094792-25g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | 95% | 25g |
$516.88 | 2023-09-01 | |
| Alichem | A019094792-100g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | 95% | 100g |
$547.05 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153504-1g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98.0%(HPLC) | 1g |
¥90.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153504-25G |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98.0%(HPLC) | 25g |
¥1391.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153504-5G |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98.0%(HPLC) | 5g |
¥348.90 | 2023-09-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023896-1g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98% | 1g |
¥91.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023896-5g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98% | 5g |
¥354.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023896-10g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98% | 10g |
¥673.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023896-25g |
1-(Chloromethyl)-1H-benzotriazole |
54187-96-1 | ≥98% | 25g |
¥1349.00 | 2024-07-09 |
1-(Chloromethyl)-1H-benzotriazole Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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